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Compound of Interest

Compound Name: MDVN1003

Cat. No.: B608953 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MDVN1003 is a potent small molecule inhibitor targeting Bruton's tyrosine kinase (BTK) and

Phosphoinositide 3-kinase delta (PI3Kδ). These two kinases are critical components of the B-

cell receptor (BCR) signaling pathway, which is a key driver of proliferation and survival in

various B-cell malignancies. The dual inhibition of BTK and PI3Kδ by MDVN1003 presents a

promising therapeutic strategy for hematological cancers such as Non-Hodgkin's Lymphoma

(NHL). These application notes provide detailed protocols for the solubilization and preparation

of MDVN1003 for use in in vitro cell culture experiments.

Physicochemical Properties
Property Value Source

CAS Number 2058116-52-0 N/A

Molecular Formula C22H20FN7O N/A

Molecular Weight 417.44 g/mol N/A

Solubility
MDVN1003 is soluble in organic solvents such as dimethyl sulfoxide (DMSO) but has limited

solubility in aqueous solutions.
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Solvent Solubility Notes

DMSO ≥ 10 mM
Based on commercially

available solutions.

Ethanol Data not available N/A

Water Limited N/A

Stability and Storage
Proper storage of MDVN1003 is crucial to maintain its activity.

Form Storage Temperature Stability

Powder -20°C 2 years

In DMSO 4°C 2 weeks

In DMSO -80°C 6 months

Experimental Protocols
Protocol 1: Preparation of MDVN1003 Stock Solution (10
mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of MDVN1003 in DMSO.

Materials:

MDVN1003 powder (MW: 417.44 g/mol )

Anhydrous dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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Procedure:

Calculate the required mass of MDVN1003:

For 1 mL of a 10 mM stock solution, the required mass is:

Mass (g) = 10 mmol/L * 1 L/1000 mL * 1 mL * 417.44 g/mol = 0.0041744 g = 4.17 mg

Weighing MDVN1003:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh approximately 4.17 mg of MDVN1003 powder into the tube. Record the

exact weight.

Dissolving MDVN1003:

Add the appropriate volume of anhydrous DMSO to the tube to achieve a final

concentration of 10 mM.

Volume (mL) = [Mass (mg) / 417.44 ( g/mol )] / 10 (mmol/L) * 1000

For example, if you weighed exactly 4.17 mg, add 1.0 mL of DMSO.

Ensuring Complete Dissolution:

Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. Gentle

warming in a 37°C water bath can be used to aid dissolution if necessary.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes. This minimizes freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at 4°C for short-term

use (up to 2 weeks).
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Protocol 2: Preparation of MDVN1003 Working Solutions
for Cell Culture
This protocol describes the dilution of the 10 mM MDVN1003 stock solution to final working

concentrations in cell culture medium.

Materials:

10 mM MDVN1003 stock solution in DMSO

Pre-warmed complete cell culture medium

Sterile conical tubes or multi-well plates

Procedure:

Determine the final desired concentrations of MDVN1003 for your experiment (e.g., 1 µM, 10

µM, 100 µM).

Calculate the dilution factor from the 10 mM stock solution.

For a 10 µM working solution, the dilution factor is 10,000 µM / 10 µM = 1000.

Perform a serial dilution (if necessary) for a range of concentrations. It is recommended to

perform an intermediate dilution to avoid pipetting very small volumes.

Example for preparing a 10 µM working solution:

Prepare an intermediate dilution by adding 10 µL of the 10 mM stock solution to 990 µL

of cell culture medium to get a 100 µM solution.

Add the required volume of the 100 µM intermediate solution to your cell culture

plates/flasks to achieve the final concentration of 10 µM. For example, add 100 µL of

the 100 µM solution to 900 µL of cell culture medium in a well.

Vehicle Control:
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Prepare a vehicle control with the same final concentration of DMSO as the highest

concentration of MDVN1003 used in the experiment. This is crucial to account for any

effects of the solvent on the cells.

Incubate cells with the prepared working solutions for the desired experimental duration.

Visualizations
Experimental Workflow: From Powder to Cell Treatment
The following diagram illustrates the overall workflow for preparing and using MDVN1003 in cell

culture experiments.
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Caption: Workflow for MDVN1003 preparation.
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Signaling Pathway: Dual Inhibition of BTK and PI3Kδ
MDVN1003 exerts its effect by inhibiting BTK and PI3Kδ, key kinases in the B-cell receptor

signaling pathway. The diagram below outlines this mechanism of action.
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Caption: MDVN1003 inhibits BTK and PI3Kδ signaling.
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To cite this document: BenchChem. [Application Notes and Protocols for MDVN1003 in Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608953#mdvn1003-solubility-and-preparation-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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